Cas no 89296-78-6 (Butanoic acid, 2-ethyl-, 1-iodoethyl ester)

• Product Name: Butanoic acid, 2-ethyl-, 1-iodoethyl ester
• CAS No: 89296-78-6
• MF: C₈H₁₅IO₂
• MW: 270.107975244522
• CID: 604965
• PubChem ID: 23449292
• Update Time: 2025-04-19

Butanoic acid, 2-ethyl-, 1-iodoethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-, 1-iodoethyl ester
• 1-iodoethyl 2-ethylbutanoate
• 89296-78-6
• DTXSID00634268
• SCHEMBL6890845

• Inchi： 1S/C8H15IO2/c1-4-7(5-2)8(10)11-6(3)9/h6-7H,4-5H2,1-3H3
• InChI Key： VQKHIYQILKBSLG-UHFFFAOYSA-N
• SMILES： IC(C)OC(C(CC)CC)=O

Computed Properties

• Exact Mass: 270.01168g/mol
• Monoisotopic Mass: 270.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų